1-(4-fluorophenyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(4-methylsulfanylphenyl)methanethione
• InChI: InChI=1S/C18H19FN2S2/c1-23-17-8-2-14(3-9-17)18(22)21-12-10-20(11-13-21)16-6-4-15(19)5-7-16/h2-9H,10-13H2,1H3
• InChI Key: YBVRPLVRQNYOBQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=S)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2S2
• Molecular Weight: 346.5 g/mol

Description

1-(4-fluorophenyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, in recent years, TFMPP has gained interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

TFMPP acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are predominantly found in the central nervous system. The activation of these receptors by TFMPP leads to the release of neurotransmitters such as dopamine and norepinephrine, resulting in the modulation of various physiological processes. The exact mechanism of action of TFMPP is still under investigation.
Biochemical and Physiological Effects
Research has shown that TFMPP has various biochemical and physiological effects, including increased locomotor activity, altered food intake, and modulation of mood and anxiety. TFMPP has been shown to increase the release of dopamine and norepinephrine, leading to increased locomotor activity. Additionally, TFMPP has been shown to alter food intake, leading to decreased appetite and weight loss. TFMPP has also been shown to modulate mood and anxiety, leading to potential therapeutic applications in the treatment of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

TFMPP has various advantages and limitations for lab experiments. One advantage is its ability to selectively target the 5-HT1B and 5-HT2C receptors, allowing for the specific modulation of these receptors. Additionally, TFMPP has been shown to have a relatively low toxicity profile, making it a viable option for in vitro and in vivo studies. However, one limitation is its potential for abuse, as TFMPP has been used as a recreational drug. Another limitation is the lack of available research on the long-term effects of TFMPP use.

Future Directions

There are various future directions for TFMPP research, including further investigation into its potential therapeutic applications in the treatment of anxiety, depression, and obesity. Additionally, research is needed to better understand the mechanism of action of TFMPP and its interaction with other neurotransmitter systems. Further studies are also needed to investigate the long-term effects of TFMPP use and its potential for abuse. Overall, TFMPP shows promise as a potential therapeutic agent and warrants further investigation in the field of pharmacology and neuroscience.

Synthesis Methods

TFMPP can be synthesized through various methods, including the reaction between 4-fluoronitrobenzene and 4-(methylthio)phenyl isothiocyanate in the presence of a base. Another method involves the reaction between 1-(4-fluorophenyl)piperazine and 4-(methylthio)phenyl isothiocyanate in the presence of a base. These methods result in the formation of TFMPP as a white crystalline powder.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. Research has shown that TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT1B and 5-HT2C receptors. Due to its interaction with these receptors, TFMPP has shown potential in the treatment of various disorders, including anxiety, depression, and obesity.